Cas no 2306246-71-7 (tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate
• CAS No: 2306246-71-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5107442
• Update Time: 2026-03-03

tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,3S)-
• tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO3/c1-8-9(7-13)5-6-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： OUWUIWFTTCJNIM-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](CO)[C@@H]1C

Additional information on tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate

tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate (CAS No. 2306246-71-7) is a versatile compound with significant applications in various fields of organic chemistry and pharmaceutical research. This compound, often referred to as tert-butyl pyrrolidine carboxylate, is a derivative of pyrrolidine, a five-membered nitrogen-containing ring. The presence of the tert-butyl group, a hydroxymethyl group, and a methyl group in its structure contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate in the synthesis of bioactive molecules. Its chiral centers at positions 2 and 3 make it an ideal candidate for asymmetric synthesis, enabling the production of enantiomerically pure compounds. This is particularly valuable in the pharmaceutical industry, where stereochemistry plays a critical role in drug efficacy and safety.

The synthesis of tert-butyl pyrrolidine carboxylate involves a multi-step process that often begins with the preparation of the corresponding pyrrolidine derivative. Researchers have developed efficient methods to construct this compound, including enzymatic catalysis and transition-metal-mediated reactions. These advancements have not only improved the yield but also enhanced the sustainability of the synthesis process.

In terms of applications, tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate has shown promise in drug discovery programs targeting neurological disorders. Its ability to modulate key enzymes involved in neurotransmitter metabolism has been extensively studied. For instance, recent findings suggest that this compound may act as a potent inhibitor of acetylcholinesterase, an enzyme implicated in Alzheimer's disease.

Moreover, this compound has been explored as a building block in the construction of complex natural product analogs. Its rigid structure and functional groups provide an excellent platform for constructing bio-inspired molecules with potential therapeutic applications. The use of tert-butyl pyrrolidine carboxylate in peptide synthesis has also been reported, where it serves as a protecting group for amino acids during solid-phase synthesis.

The stereochemical properties of tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate have been leveraged in the development of chiral catalysts for asymmetric catalysis. Its ability to induce high enantioselectivity in various reactions makes it a valuable tool in modern organic synthesis.

In conclusion, tert-butyl (2S,3S)-3-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate is a multifaceted compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and stereochemical features make it an indispensable tool for researchers aiming to develop novel therapeutic agents and advanced materials.